Cas no 62856-00-2 (Benzeneacetamide, N-(2-methylpropyl)-)
62856-00-2 structure
Product Name:Benzeneacetamide, N-(2-methylpropyl)-
CAS No:62856-00-2
MF:C12H17NO
MW:191.269483327866
CID:429850
PubChem ID:668859
Update Time:2025-04-19
Benzeneacetamide, N-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide, N-(2-methylpropyl)-
- N-(2-methylpropyl)-2-phenylacetamide
- DTXSID90349930
- CZMUPZDWASDNHR-UHFFFAOYSA-N
- N-Isobutyl-2-phenylacetamide
- AKOS000671041
- SCHEMBL7351625
- 62856-00-2
- AG-690/11634222
- HMS1678M20
- Phenylacetamide, N-isobutyl-
- CHEBI:218605
-
- Inchi: 1S/C12H17NO/c1-10(2)9-13-12(14)8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,13,14)
- InChI Key: CZMUPZDWASDNHR-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)NCC(C)C
Computed Properties
- Exact Mass: 191.13111
- Monoisotopic Mass: 191.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzeneacetamide, N-(2-methylpropyl)- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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